Cas no 1782693-00-8 (6-Chlorobenzo[b]thiophene-2-carbonitrile)

• Product Name: 6-Chlorobenzo[b]thiophene-2-carbonitrile
• CAS No: 1782693-00-8
• MF: C₉H₄ClNS
• MW: 193.652759552002
• CID: 4817268
• Update Time: 2025-09-28

6-Chlorobenzo[b]thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chlorobenzo[b]thiophene-2-carbonitrile

• Inchi： 1S/C9H4ClNS/c10-7-2-1-6-3-8(5-11)12-9(6)4-7/h1-4H
• InChI Key： KMNADMXKJZRLKT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(C#N)SC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 3.6
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 6-Chlorobenzo[b]thiophene-2-carbonitrile

Comprehensive Overview of 6-Chlorobenzo[b]thiophene-2-carbonitrile (CAS No. 1782693-00-8)

6-Chlorobenzo[b]thiophene-2-carbonitrile (CAS No. 1782693-00-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the benzo[b]thiophene family, a class of molecules known for their diverse applications in drug discovery, organic electronics, and agrochemicals. The presence of both a chloro substituent and a cyano group in its structure enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

Recent trends in scientific literature highlight the growing interest in 6-Chlorobenzo[b]thiophene-2-carbonitrile due to its potential role in developing novel kinase inhibitors and antimicrobial agents. Researchers are particularly intrigued by its ability to modulate biological pathways, which aligns with the current focus on targeted therapies in oncology and infectious diseases. Additionally, its electron-withdrawing properties make it a candidate for use in organic semiconductors, a field experiencing rapid growth due to advancements in flexible electronics and renewable energy technologies.

From a synthetic chemistry perspective, 6-Chlorobenzo[b]thiophene-2-carbonitrile serves as a versatile building block. Its chloro group allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the cyano group can be transformed into carboxylic acids, amides, or tetrazoles. This adaptability has led to its inclusion in high-throughput screening libraries, where it aids in the discovery of new bioactive molecules. The compound’s stability under standard laboratory conditions further enhances its utility in multistep synthetic routes.

Environmental and regulatory considerations are also critical when discussing 6-Chlorobenzo[b]thiophene-2-carbonitrile. While it is not classified as a hazardous substance under major regulatory frameworks, proper handling protocols are recommended to ensure workplace safety. Researchers frequently search for safe handling guidelines and storage conditions for this compound, reflecting broader industry concerns about chemical safety and sustainability. Its low volatility and minimal environmental persistence make it a relatively eco-friendly option compared to traditional halogenated intermediates.

The commercial availability of 6-Chlorobenzo[b]thiophene-2-carbonitrile (CAS No. 1782693-00-8) has expanded in recent years, driven by demand from contract research organizations (CROs) and academic institutions. Suppliers often highlight its high purity (>98%) and compatibility with automated synthesis platforms, addressing the needs of modern drug discovery pipelines. Questions about scalable synthesis methods and cost-effective production are common among industrial users, underscoring the importance of process optimization in fine chemical manufacturing.

Looking ahead, the applications of 6-Chlorobenzo[b]thiophene-2-carbonitrile are expected to diversify further. Emerging areas such as covalent organic frameworks (COFs) and photocatalysis may benefit from its structural features. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in interdisciplinary research, bridging gaps between chemistry, biology, and materials science.